N-(2-fluorophenyl)-2-((3-(2-methoxyethyl)-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[3-(2-methoxyethyl)-5-methyl-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H23FN4O3S/c1-28-14-17(16-8-4-3-5-9-16)21-22(28)23(31)29(12-13-32-2)24(27-21)33-15-20(30)26-19-11-7-6-10-18(19)25/h3-11,14H,12-13,15H2,1-2H3,(H,26,30)
• InChI Key: SXJYHCJZKMPBAI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=N2)SCC(=O)NC3=CC=CC=C3F)CCOC)C4=CC=CC=C4
• Molecular Formula: C24H23FN4O3S
• Molecular Weight: 466.5 g/mol

Description

N-(2-fluorophenyl)-2-((3-(2-methoxyethyl)-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H23FN4O3S and its molecular weight is 466.53. The purity is usually 95%.
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Scientific Research Applications

Imaging Applications

Compounds structurally related to N-(2-fluorophenyl)-2-((3-(2-methoxyethyl)-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide have been developed for imaging. For instance, radioligands for imaging the translocator protein (18 kDa) with positron emission tomography (PET) have been synthesized, such as [18F]PBR111, which indicates the potential for developing similar compounds for diagnostic imaging purposes in neuroinflammation and neurodegenerative diseases (Dollé et al., 2008).

Antimicrobial and Anti-inflammatory Activities

Synthesis of novel compounds with potential anti-inflammatory activity has been reported, demonstrating the versatility of similar structures in drug development. For example, derivatives of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide showing significant anti-inflammatory activities highlight the therapeutic potential of structurally related compounds in treating inflammation-related disorders (Sunder & Maleraju, 2013).

Antitumor Activities

The design and synthesis of compounds for anticancer applications have been explored, indicating the potential utility of N-(2-fluorophenyl)-2-((3-(2-methoxyethyl)-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide in cancer research. Certain 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives were synthesized and tested for anticancer activity, with one compound showing appreciable cancer cell growth inhibition against eight cancer cell lines, suggesting a route for the development of new anticancer agents (Al-Sanea et al., 2020).